2,5-bis(4-chloro-3-nitrophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2,5-bis(4-chloro-3-nitrophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C14H6Cl2N4O5/c15-9-3-1-7(5-11(9)19(21)22)13-17-18-14(25-13)8-2-4-10(16)12(6-8)20(23)24/h1-6H
• InChI Key: XDJOUQBOFCTFFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN=C(O2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])[N+](=O)[O-])Cl
• Molecular Formula: C14H6Cl2N4O5
• DSSTOX Substance ID: DTXSID10180084
• Molecular Weight: 381.1 g/mol
• CAS RN: 25423-74-9

Description

2,5-bis(4-chloro-3-nitrophenyl)-1,3,4-oxadiazole, commonly known as CNO, is a heterocyclic organic compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications. CNO is a yellow crystalline solid that can be synthesized through various methods, including the reaction of 4-chloro-3-nitroaniline with oxalic acid or the reaction of 4-chloro-3-nitroaniline with hydrazine hydrate and formaldehyde.

Mechanism of Action

The mechanism of action of CNO varies depending on its application. In medicinal chemistry, CNO has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of Alzheimer's disease. CNO has also been shown to induce apoptosis, or programmed cell death, in cancer cells by disrupting the mitochondrial membrane potential and activating caspase enzymes. In biochemistry, CNO acts as a fluorescent probe by binding to specific biological molecules and emitting light in response to excitation.
Biochemical and Physiological Effects:
CNO has been shown to have a range of biochemical and physiological effects, depending on its concentration and application. In medicinal chemistry, CNO has been shown to inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease, which can lead to improved cognitive function. CNO has also been shown to induce apoptosis in cancer cells, which can lead to tumor regression. In biochemistry, CNO has been used as a fluorescent probe for the detection of various biological molecules, which can aid in the study of cellular processes and disease mechanisms.

Advantages and Limitations for Lab Experiments

One advantage of using CNO in lab experiments is its unique chemical properties, which make it a versatile building block for the synthesis of novel organic materials. CNO is also relatively easy to synthesize using common laboratory techniques. However, one limitation of using CNO in lab experiments is its potential toxicity, which can pose a risk to researchers if proper safety precautions are not taken.

Future Directions

There are numerous future directions for research on CNO, including the development of novel organic materials with unique optical and electronic properties, the investigation of CNO as a potential anticancer agent, and the use of CNO as a fluorescent probe for the detection of various biological molecules. Other potential future directions for research on CNO include the study of its interactions with specific enzymes and proteins, as well as the development of new synthetic methods for its production.

Scientific Research Applications

CNO has been extensively studied for its potential applications in various scientific fields, including materials science, medicinal chemistry, and biochemistry. In materials science, CNO has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. In medicinal chemistry, CNO has been investigated for its potential as an anticancer agent, as well as its ability to inhibit certain enzymes involved in the progression of Alzheimer's disease. In biochemistry, CNO has been used as a fluorescent probe for the detection of various biological molecules, including proteins and nucleic acids.